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Compound of Interest

Compound Name: D-Cysteine

Cat. No.: B559563 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to both personal safety and the integrity of experimental outcomes. This

guide provides essential safety and logistical information for the handling of D-Cysteine,

offering procedural, step-by-step guidance to address specific operational questions and

ensure a secure laboratory environment.

Personal Protective Equipment (PPE) for Handling D-
Cysteine
When working with D-Cysteine, a comprehensive approach to personal protection is crucial to

prevent exposure. The following table summarizes the recommended PPE.
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Body Part
Personal Protective
Equipment

Specifications and
Standards

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber,

polychloroprene, butyl rubber,

fluorocaoutchouc, polyvinyl

chloride) and a lab coat or

other protective clothing.

Select gloves tested to a

relevant standard (e.g., Europe

EN 374, US F739).[3][4] Wear

appropriate protective clothing

to prevent skin exposure.[1][3]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

dust is generated or if irritation

is experienced.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use.[1][2]

Occupational Exposure Limits
While specific exposure limits for D-Cysteine are not widely established, it is often treated as

"Particulates Not Otherwise Regulated" (PNOR) or nuisance dust.[3]

Jurisdiction
Exposure Limit
(Respirable Fraction)

Exposure Limit (Total
Dust)

US OSHA (PELs) - Table Z3 5 mg/m³ 15 mg/m³

US - Wyoming (Table Z1) 5 mg/m³ -

US - Hawaii - 10 mg/m³
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Safe Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of D-Cysteine
and the safety of laboratory personnel.

Handling: Avoid all personal contact, including inhalation of dust.[3] Wash hands thoroughly

after handling.[1] Provide appropriate exhaust ventilation at places where dust is formed.[5]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[5][6]

Recommended storage temperature is often between 2–8 °C.[7]

First Aid Measures
In the event of accidental exposure to D-Cysteine, immediate and appropriate first aid is

critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention if

irritation persists.[1][7]

Skin Contact

Immediately wash skin with copious amounts of

water for at least 15 minutes while removing

contaminated clothing and shoes. If skin

irritation persists, call a physician.[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[1]

Ingestion

Wash out mouth with copious amounts of water

for at least 15 minutes. Call a physician if you

feel unwell.[1][7]

Disposal Plan
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D-Cysteine is not typically classified as hazardous waste; however, all chemical waste must be

managed responsibly.[8]

Regulatory Compliance: All disposal methods must comply with federal, state, and local

regulations.[3][8]

Waste Characterization: The waste generator is responsible for properly characterizing all

waste materials. If D-Cysteine is mixed with hazardous substances, the mixture must be

treated as hazardous waste.[8]

Container Management: Keep the chemical in its original container and do not mix it with

other waste. Uncleaned containers should be treated as the product itself.[8][9]

Prohibited Disposal: Do not dispose of with household garbage or allow it to enter drains or

water courses.[8]

Visual Guides for Safe Handling
To further clarify the procedures for safely handling D-Cysteine, the following diagrams

illustrate key workflows and decision-making processes.
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Start: Handling D-Cysteine

Is there a potential for dust generation?

Wear NIOSH/MSHA or EN 149 approved respirator

Yes

Standard PPE:
- Safety glasses with side-shields

- Chemical-resistant gloves
- Lab coat

No

Proceed with handling

Click to download full resolution via product page

PPE Selection Workflow for D-Cysteine
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Preparation

Handling

Post-Experiment

Prepare clean, well-ventilated work area (e.g., fume hood)

Don appropriate PPE

Weigh D-Cysteine, avoiding dust creation

Prepare solution by slowly adding solid to solvent

Decontaminate work area

Doff PPE

Dispose of waste according to regulations

Click to download full resolution via product page

Operational Workflow for Handling D-Cysteine
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Start: D-Cysteine Waste Disposal

Is the waste mixed with hazardous substances?

Dispose of as Hazardous Waste via institutional EHS protocols

Yes

Dispose of as Non-Hazardous Waste

No

Collect in a designated, sealed, and labeled container

Dispose via a licensed professional waste disposal service

Click to download full resolution via product page

Disposal Decision-Making for D-Cysteine Waste

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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